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Compound of Interest

Compound Name: BAY 299

Cat. No.: B1191971 Get Quote

Do not treat BAY 299 as a benign reagent. BAY 299 is a potent, selective inhibitor of the

Bromodomain and PHD Finger-containing (BRPF) family, specifically targeting BRD1 and

TAF1. As an epigenetic modulator, it directly influences gene transcription and chromatin

structure.

Scientific Integrity Warning: In the absence of long-term chronic toxicity data for this specific

probe, you must apply the Precautionary Principle. Handle this compound as a potential

reproductive toxin and carcinogen. It is a bioactive small molecule designed to alter cellular

programming; its disposal must guarantee zero environmental release to prevent downstream

aquatic toxicity or unintended biological uptake.

Hazard Profile & Chemical Identity
Before disposal, verify the identity of the substance to ensure compatibility with waste streams.
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Parameter Technical Specification

Compound Name BAY 299

CAS Number 2080306-23-4

Molecular Formula C₂₅H₂₃N₃O₄

Target BRD1 (IC₅₀ = 6 nM), TAF1 (IC₅₀ = 13 nM)

Solubility
Soluble in DMSO (up to 100 mM); poor aqueous

solubility.[1]

Primary Hazard
Bioactive Substance. Potential Target Organ

Toxicity.

GHS Classification

Warning. H302 (Harmful if swallowed), H361

(Suspected of damaging fertility/unborn child -

Precautionary assignment for epigenetic

modulators).

Operational Disposal Protocol
This protocol utilizes a Self-Validating System: at every step, the user must verify the state of

the waste before proceeding to the next node.

A. Solid Waste (Original Vials & Residual Powder)
Context: You have an expired vial or a vial with a small amount of residual powder.

Do NOT Rinse: Never rinse the original vial into the sink. The residual compound is potent.

[1][2][3][4]

Solvent Rinse (Optional but Recommended): If you must clean the vial for glass recycling,

rinse with a small volume of DMSO or Acetone. Collect this rinse as Liquid Waste (see

Section B).

Primary Containment: Cap the vial tightly.
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Segregation: Place the capped vial into a clear, sealable polyethylene bag (secondary

containment).

Designation: Label as "Hazardous Chemical Waste - Solid (Trace Debris)."

Disposal Path: High-Temperature Incineration.

B. Liquid Waste (Stock Solutions in DMSO)
Context: You have 10 mM or 100 mM stock solutions in DMSO that are no longer needed.

Compatibility Check: DMSO is a combustible organic solvent. It is compatible with non-

halogenated organic waste streams.

Segregation: Pour the stock solution into the laboratory's "Non-Halogenated Organic

Solvent" carboy.

Critical Check: Ensure the carboy does NOT contain strong oxidizers (e.g., Nitric Acid), as

DMSO can react violently.

Labeling: Update the carboy tag to include "BAY 299 (<0.1%)" and "DMSO."

Disposal Path: Fuel blending/Incineration.

C. Aqueous Waste (Cell Culture Media)
Context: Media containing nM or µM concentrations of BAY 299.

Deactivation: Although BAY 299 is stable, the biological matrix (cells) must be neutralized.

Add Bleach (Sodium Hypochlorite) to a final concentration of 10% for 20 minutes.

Assessment:

Low Concentration (<1 µM): After bleaching, this can often be drain-disposed with copious

water (subject to local EHS approval).

High Concentration (>1 µM): Do not drain.[5][6] Collect as "Aqueous Chemical Waste" for

off-site treatment.
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D. Contaminated Solids (Tips, Gloves, Weigh Boats)
Collection: Collect all pipette tips, gloves, and weigh boats that directly touched the

compound.

Container: Place in a dedicated "Solid Hazardous Waste" bucket lined with a thick yellow or

clear bag (depending on institutional color codes).

Prohibition: Do NOT place these in the regular trash or "Sharps" bins (unless the tip is a

needle).

Visual Workflow: Decision Logic
The following diagram illustrates the decision tree for BAY 299 disposal.
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Click to download full resolution via product page

Figure 1: Operational decision tree for the segregation and disposal of BAY 299 waste

streams.

Emergency Spill Response
If a spill occurs, immediate containment is required to prevent aerosolization of the powder.

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, lab coat, and safety

goggles. If powder was spilled outside a fume hood, wear an N95 or P100 respirator.

Containment:

Solid Spill: Cover with wet paper towels (dampened with water) to prevent dust

generation. Scoop up the wet slurry.

Liquid Spill (DMSO): Absorb with vermiculite or standard spill pads.

Decontamination: Clean the surface with a detergent solution followed by water.

Disposal: All cleanup materials (towels, pads, gloves) must be disposed of as Solid

Hazardous Waste (see Section 3.D).

Regulatory Framework & Compliance
This protocol aligns with the following regulatory standards. You must cite these when filling out

your institution's waste manifest.

US EPA (RCRA): While BAY 299 is not a P-listed or U-listed waste, it falls under the

"Characteristic Waste" definition if it exhibits toxicity. We treat it as a Non-Regulated

Chemical Waste that requires destruction via incineration (Code P501).

EU CLP/REACH: Classified as a substance requiring special instructions for disposal (P501:

Dispose of contents/container to an approved waste disposal plant).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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